2-(Trifluoromethyl)spiro[3.3]heptan-2-amine;hydrochloride

• IUPAC Name: 2-(trifluoromethyl)spiro[3.3]heptan-2-amine;hydrochloride
• InChI: InChI=1S/C8H12F3N.ClH/c9-8(10,11)7(12)4-6(5-7)2-1-3-6;/h1-5,12H2;1H
• InChI Key: QTMJYTMLTZSYLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC(C2)(C(F)(F)F)N.Cl
• Molecular Formula: C8H13ClF3N
• Molecular Weight: 215.64 g/mol

Description

2-(Trifluoromethyl)spiro[3.3]heptan-2-amine;hydrochloride is a chemical compound with the CAS number 2243515-09-3. It is also known as spiro[3.3]heptan-2-amine hydrochloride.

Molecular Structure Analysis

The molecular structure of 2-(Trifluoromethyl)spiro[3.3]heptan-2-amine;hydrochloride is represented by the formula C8H13ClF3N. The average mass is 215.644 Da and the monoisotopic mass is 215.068863 Da.

Scientific Research Applications

Synthesis and Characterization in Polyimides

A novel spiro compound, closely related to 2-(Trifluoromethyl)spiro[3.3]heptan-2-amine;hydrochloride, has been synthesized and utilized in the development of new polyimides. These polyimides demonstrated high solubility in organic solvents and formed transparent, flexible films with low moisture absorption and low dielectric constants. Their thermal stability was noteworthy, with decomposition temperatures above 510 °C and glass transition temperatures ranging from 296–346 °C (Zhang et al., 2010).

Applications in Organic Electronics

Another application involves the use of a related spiro compound in organic electronics, specifically as a molecular p-type dopant in hole-transport materials. The study found effective p-doping in specific materials, leading to significant alteration of host film morphology and a better understanding of the doping mechanism in organic electronics (Fengyu Zhang & Kahn, 2018).

Use in Excitonic Solar Cells

In the field of solar energy, a spiro-linked molecule has been utilized as a secondary absorber in solid-state excitonic solar cells. This application resulted in an extended spectral response, increasing the short-circuit current and the power conversion efficiency due to exciton energy transfer and nanoscale charge generation (Driscoll et al., 2010).

Development of Fluorinated Building Blocks

Research has also been conducted on the synthesis of new non-flattened amino group-containing building blocks and fluorinated analogs based on the spiro[3.3]heptane motif. These compounds show promise in medicinal chemistry due to their unique three-dimensional shape and varied fluorine substitution patterns (Chernykh et al., 2016).

Corrosion Detection in Smart Epoxy Coatings

Another innovative application involves using a spiro compound as a smart indicator in epoxy-based coatings for early steel corrosion detection. This method allows for nondestructive and early identification of corrosion, signaling when maintenance is needed before significant metal damage occurs (Augustyniak et al., 2009).